Cas no 62042-96-0 (Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-)

62042-96-0 structure
Product name:Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-
Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)- Chemical and Physical Properties
Names and Identifiers
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- Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-
- 2-(ethoxymethoxy)-1-methoxy-3-propylsulfanylpropane
- 62042-96-0
- DTXSID60812363
- 2-(ETHOXYMETHOXY)-1-METHOXY-3-(PROPYLSULFANYL)PROPANE
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- Inchi: InChI=1S/C10H22O3S/c1-4-6-14-8-10(7-11-3)13-9-12-5-2/h10H,4-9H2,1-3H3
- InChI Key: CGESWIVAMLPOJX-UHFFFAOYSA-N
- SMILES: CCCSCC(COC)OCOCC
Computed Properties
- Exact Mass: 222.12906
- Monoisotopic Mass: 222.12896573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53Ų
Experimental Properties
- PSA: 27.69
Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)- Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Oliver D. John Food Funct., 2020,11, 6946-6960
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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